Cas no 5629-60-7 (Uncarine c)

Uncarine c Properties

Names and Identifiers

• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3R,4'aS,5'aS,10'aS)-
• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-ox
• Uncarine C
• UNCARINE C(P)
• UNCARINE C(P) PrintBack
• 2'-keto-1-methyl-spiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-indoline]-4-carboxylic acid methyl ester
• Isospeciophylline
• methyl 1-methyl-2'-oxo-spiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• PTEROPODINE
• W24PZJ9QRZ
• SMR000232338
• MLS000563444
• MLS000728612
• HMS2204B03
• C17595
• 5629-60-7
• UNCARINEC
• METHYL (19alpha,20alpha)-19-METHYL-2-OXOFORMOSANAN-16-CARBOXYLATE
• FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (19.ALPHA.,20.ALPHA.)
• METHYL (19.ALPHA.,20.ALPHA.)-19-METHYL-2-OXOFORMOSANAN-16-CARBOXYLATE
• PTEROPODIN
• ALLO-PTEROPODINE
• CS-0032249
• CHEMBL1449034
• Q27155148
• UNCARIN C
• FORMOSANAN-16-CARBOXYLIC ACID, 19-METHYL-2-OXO-, METHYL ESTER, (19alpha,20alpha)
• PTEROPOIDINE (UNCARINE C) (CONSTITUENT OF CAT'S CLAW) [DSC]
• PTEROPOIDINE (UNCARINE C) (CONSTITUENT OF CAT'S CLAW)
• UNII-W24PZJ9QRZ
• DTXSID101319093
• NSC-113093
• AKOS040760654
• HY-N4156
• (1'S,3R,4'aS,5'aS,10'aS)-1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxospiro(3H-indole-3,6'(4'aH)-(1H)pyrano(3,4-f)indolizine)-4'-carboxylic acid methyl ester
• Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (19alpha,20alpha)-
• methyl (1S,4aS,5aS,6R,10aS)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• Uncarin C; Uncarine C; allo-Pteropodine
• (1'S,3R,4a'S,5a'S,10a'S)-methyl 1'-methyl-2-oxo-1',4a',5',5a',7',8',10',10a'-octahydrospiro[indoline-3,6'-pyrano[3,4-f]indolizine]-4'-carboxylate
• CHEBI:81203
• NSC 113093
• Pteropodine\\, Uncarin C\\,
• Pteropodine
• DA-77215
• Uncarine c
• +Expand

• MDL： MFCD03788764
• InChIKey： JMIAZDVHNCCPDM-QLMFUGSGSA-N
• Inchi： 1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14-,18-,21+/m0/s1
• SMILES： O1C([H])=C(C(=O)OC([H])([H])[H])[C@]2([H])[C@]([H])([C@]1([H])C([H])([H])[H])C([H])([H])N1C([H])([H])C([H])([H])[C@]3(C(N([H])C4=C([H])C([H])=C([H])C([H])=C34)=O)[C@]1([H])C2([H])[H]

Computed Properties

• Exact Mass: 368.173607g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.173607g/mol
• Monoisotopic Mass: 368.173607g/mol
• Topological Polar Surface Area: 67.9Ų
• Heavy Atom Count: 27
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.13840
• PSA: 67.87000
• Refractive Index: 1.635
• Boiling Point: 555.2±50.0 °C at 760 mmHg
• Melting Point: 217-219 ºC
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 289.6±30.1 °C
• Solubility: Dissolution (44 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Iridoids